Monepantel-D5

• Molecular Formula: C20H13F6N3O2S
• Molecular Weight: 478.4 g/mol
• InChI: InChI=1S/C20H13F6N3O2S/c1-18(10-28,11-31-16-8-12(9-27)2-7-15(16)19(21,22)23)29-17(30)13-3-5-14(6-4-13)32-20(24,25)26/h2-8H,11H2,1H3,(H,29,30)/i1D3,11D2
• InChIKey: WTERNLDOAPYGJD-JIZANVDTSA-N

Monepantel-D5: High-Purity Deuterated Internal Standard for Monepantel LC-MS/MS Quantification

Monepantel-D5 (CAS 2747918-33-6), also designated as (Rac)-Monepantel-d5, is a stable isotope-labeled analog of the amino-acetonitrile derivative (AAD) anthelmintic monepantel, wherein five hydrogen atoms are substituted with deuterium . The unlabeled parent compound monepantel (CAS 887148-69-8) acts as a positive allosteric modulator of a nematode-specific clade of nicotinic acetylcholine receptor (nAChR) subunits . Monepantel-D5 is synthesized with high isotopic purity (>98.0 atom% D by ¹H NMR) and HPLC purity (>99.0%) , and is specifically intended for use as an internal standard (IS) in quantitative LC-MS/MS or GC-MS analytical workflows to support method validation, calibration, and residue control testing .

Deuterated internal standard for LC-MS/MS quantification

Designed for matrix-effect correction in biological samples

Supports method validation, calibration, and residue testing

Monepantel-D5: Why Unlabeled Analogs Cannot Compensate for Matrix Effects in Complex Biological Samples

In quantitative LC-MS/MS analysis of biological matrices, the use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard for correcting analyte loss during sample preparation and variations in ionization efficiency [1]. However, substitution with a non-isotopic structural analog or even a non-deuterated isotopologue (e.g., ¹³C- or ¹⁵N-labeled) is not analytically equivalent due to differential matrix effects [2]. While deuterated SIL-ISs are generally effective, they can exhibit a deuterium isotope effect, leading to a slight chromatographic retention time shift relative to the unlabeled analyte. This shift can, in certain method conditions, result in the IS experiencing a different degree of ion suppression or enhancement from co-eluting matrix components, thereby introducing quantitative bias [1][3]. Therefore, rigorous method validation is required to confirm that the chosen IS, including Monepantel-D5, adequately compensates for matrix effects and does not mask assay performance issues related to stability, recovery, or ion suppression [2].

Matrix effects Non-isotopic structural analogs may not correct sample-to-sample ion suppression variations.

Isotope shift Deuterated ISTDs can exhibit retention time shifts, exposing them to different matrix components.

Method validation Substitution with unlabeled isotopologues may mask recovery or stability issues; rigorous validation is required.

• [1] Sugimoto, H., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129-135. View Source
• [2] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [3] Grocholska, P., & Bąchor, R. (2021). Trends in the Hydrogen-Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS. Molecules, 26(10), 2989. View Source

Monepantel-D5 Quantitative Evidence Guide: Analytical Performance, Specifications, and PK/PD Context

Analytical Specifications of Monepantel-D5: Isotopic and HPLC Purity for LC-MS/MS Quantification

Monepantel-D5 is supplied with an isotopic purity of >98.0 atom% D (determined by ¹H NMR) and an overall HPLC purity of >99.0%, ensuring its suitability as a reference standard for precise quantification . In contrast, the unlabeled monepantel analytical standard has a specified HPLC purity of 99.98% but is, by definition, 0% atom D, rendering it unsuitable for use as an isotopically distinct internal standard in mass spectrometry workflows .

Isotopic Purity vs. Unlabeled

Data to verify

Target: >98.0 atom% D, >99.0% HPLC Unlabeled: 99.98% HPLC, 0% D

Supports MS differentiation requirement

Per manufacturer specifications

Evidence Dimension	Purity Profile (Isotopic and Chemical)
Target Compound Data	Isotopic purity: >98.0 atom% D; HPLC purity: >99.0%
Comparator Or Baseline	Monepantel (unlabeled, CAS 887148-69-8)
Quantified Difference	Comparator HPLC purity: 99.98%; 0 atom% D vs. >98.0 atom% D for target compound
Conditions	Quality control analysis per manufacturer specifications.

Why This Matters

This quantitative purity data confirms Monepantel-D5's identity and fitness-for-purpose as an internal standard, directly contrasting it with the unlabeled compound which lacks the isotopic differentiation required for MS-based quantitation.

Systemic Exposure of Monepantel vs. Active Metabolite Monepantel Sulfone in Cattle: 6-Fold Higher AUC

Following a single oral dose of monepantel (2.5 mg/kg) to cattle, the systemic exposure of the anthelmintically active metabolite, monepantel sulfone (MNPSO₂), was substantially higher than that of the parent drug. The area under the plasma concentration-time curve (AUC) for MNPSO₂ was 9220 ± 1720 ng·h/mL, compared to 1709 ± 651 ng·h/mL for monepantel, representing a 6-fold higher AUC value for the metabolite [1]. This pharmaco-therapeutic assessment underscores that accurate quantification of both analytes is essential for understanding in vivo efficacy.

Cattle AUC: Parent vs. Metabolite

Class-level

Monepantel AUC: 1709 ± 651 ng·h/mL MNPSO₂ AUC: 9220 ± 1720 ng·h/mL (6-fold)

Supports need for dual-analyte quantification

Model: oral dose in cattle

Evidence Dimension	Plasma Systemic Exposure (AUC)
Target Compound Data	Monepantel AUC: 1709 ± 651 ng·h/mL
Comparator Or Baseline	Monepantel sulfone (MNPSO₂) AUC: 9220 ± 1720 ng·h/mL
Quantified Difference	MNPSO₂ AUC is 6-fold higher than parent monepantel AUC.
Conditions	Oral administration of monepantel (2.5 mg/kg) to cattle; plasma concentrations measured by HPLC.

Why This Matters

This large quantitative difference in systemic exposure justifies the analytical need to accurately quantify both monepantel and its active sulfone metabolite. The use of distinct deuterated internal standards for each analyte (e.g., Monepantel-D5 and Monepantel sulfone-D5) is critical for precise, unbiased measurement in PK studies.

• [1] Lifschitz, A., et al. (2021). Monepantel pharmaco-therapeutic evaluation in cattle: Pattern of efficacy against multidrug resistant nematodes. International Journal for Parasitology: Drugs and Drug Resistance, 15, 162-167. View Source

Efficacy of Monepantel Against Multi-Drug Resistant GI Nematodes in Cattle: 96-99% Reduction vs. 27-75% for Comparators

In a study on calves naturally infected with gastrointestinal nematodes resistant to both ivermectin (IVM) and ricobendazole (RBZ), a single oral dose of monepantel (2.5 mg/kg) achieved high efficacy. The fecal egg count reduction test (FECRT) showed reductions of 99%, 96%, and 98% on three different farms [1]. In contrast, the comparator drugs IVM (0.2 mg/kg SC) and RBZ (3.75 mg/kg SC) demonstrated significantly lower efficacy against the same resistant populations, with reductions ranging from 27-68% for IVM and an overall efficacy of 75% for RBZ on one farm [1]. This work reports for the first time an integrated assessment of MNP pharmaco-therapy features [1].

MDR Nematode Reduction

Head-to-head

Monepantel: 96–99% reduction (P<0.05) Ivermectin: 27–68%; Ricobendazole: 75%

Reported higher anthelmintic response

Model: naturally infected calves

Evidence Dimension	In Vivo Anthelmintic Efficacy (FECRT) Against Resistant Nematodes in Cattle
Target Compound Data	Monepantel: 96-99% reduction (P < 0.05)
Comparator Or Baseline	Ivermectin (IVM): 27-68% reduction; Ricobendazole (RBZ): 75% reduction (overall efficacy on Farm 3)
Quantified Difference	Monepantel achieved a 21-72 percentage point higher reduction in fecal egg count compared to IVM and RBZ.
Conditions	Naturally infected calves on three commercial farms; oral monepantel (2.5 mg/kg) vs. SC ivermectin (0.2 mg/kg) and SC ricobendazole (3.75 mg/kg).

Why This Matters

This evidence demonstrates the superior efficacy of the monepantel drug class against multi-drug resistant parasites, which drives the need for continued research, including pharmacokinetic and residue studies that require precise analytical quantification using a deuterated internal standard like Monepantel-D5.

• [1] Lifschitz, A., et al. (2021). Monepantel pharmaco-therapeutic evaluation in cattle: Pattern of efficacy against multidrug resistant nematodes. International Journal for Parasitology: Drugs and Drug Resistance, 15, 162-167. View Source

Plasma Concentration Profile of Monepantel vs. Monepantel Sulfone in Sheep: 12-Fold Higher AUC for Metabolite

In sheep orally administered monepantel (2.5 mg/kg), the parent compound is rapidly oxidized to its main metabolite, monepantel sulfone (MNPSO₂). The systemic availability of the parent drug was significantly lower than that of the metabolite. The peak plasma concentration (Cmax) for monepantel was 15.1 ng/mL, compared to 61.4 ng/mL for MNPSO₂. The ratio of the plasma concentration profiles, expressed as AUC, for MNPSO₂ to monepantel reached a value of 12 [1].

Sheep PK: Cmax & AUC Ratio

Class-level

Monepantel Cmax: 15.1 ng/mL MNPSO₂ Cmax: 61.4 ng/mL; AUC ratio 12

Supports cross-species PK method validation

Model: oral dose in sheep

Evidence Dimension	Plasma Pharmacokinetic Profile (Cmax and AUC Ratio) in Sheep
Target Compound Data	Monepantel Cmax: 15.1 ng/mL
Comparator Or Baseline	Monepantel sulfone (MNPSO₂) Cmax: 61.4 ng/mL; MNPSO₂/Monepantel AUC Ratio: 12
Quantified Difference	MNPSO₂ Cmax is approximately 4-fold higher; AUC ratio is 12-fold higher.
Conditions	Oral administration of monepantel (2.5 mg/kg) to Romney Marsh lambs; concentrations determined by HPLC.

Why This Matters

This species-specific PK data reinforces the critical need for accurate, simultaneous quantification of both the parent drug and its major active metabolite. A deuterated internal standard like Monepantel-D5 is essential for developing robust LC-MS/MS methods capable of reliably measuring both analytes in complex biological matrices from pharmacokinetic studies.

• [1] Lifschitz, A., et al. (2014). Accumulation of monepantel and its sulphone derivative in tissues of nematode location in sheep: Pharmacokinetic support to its excellent nematodicidal activity. Veterinary Parasitology, 201(1-2), 120-126. View Source

Anthelmintic Efficacy Against Resistant Haemonchus contortus and Cooperia spp.: 100% for Monepantel vs. 0% for Ivermectin

A comparative study in cattle demonstrated that while ivermectin (IVM) and ricobendazole (RBZ) failed to control key nematode species, monepantel (MNP) achieved complete efficacy. Specifically, MNP achieved 100% efficacy against Haemonchus spp., Cooperia spp., and Ostertagia spp., whereas IVM failed to control Haemonchus spp. and Cooperia spp., and RBZ failed to control Cooperia spp. and Ostertagia spp. [1]. This differential species-specific efficacy highlights monepantel's unique activity profile.

Species-Specific Control

Head-to-head

Monepantel: 100% for Haemonchus, Cooperia spp. Ivermectin/Ricobendazole: failed to control

Reported species-specific response

Model: infected cattle

Evidence Dimension	Species-Specific Nematode Control Efficacy in Cattle
Target Compound Data	Monepantel (MNP): 100% efficacy against Haemonchus spp., Cooperia spp., Ostertagia spp.
Comparator Or Baseline	Ivermectin (IVM): Failed to control Haemonchus spp. and Cooperia spp.; Ricobendazole (RBZ): Failed to control Cooperia spp. and Ostertagia spp.
Quantified Difference	100% reduction for MNP versus 0% (failure to control) for comparators against specific resistant nematode species.
Conditions	Naturally infected calves; treatments administered per label recommendations; efficacy assessed by post-treatment worm counts.

Why This Matters

This evidence of monepantel's unique spectrum of activity against otherwise drug-resistant parasites underpins its value as a research tool and therapeutic. It directly supports the need for Monepantel-D5 in analytical studies designed to investigate the pharmacokinetic drivers of this superior in vivo performance.

• [1] Lifschitz, A., et al. (2021). Monepantel pharmaco-therapeutic evaluation in cattle: Pattern of efficacy against multidrug resistant nematodes. International Journal for Parasitology: Drugs and Drug Resistance, 15, 162-167. View Source

Primary Research and Industrial Applications of Monepantel-D5

Quantitative LC-MS/MS Method Development for Monepantel Pharmacokinetic Studies

Monepantel-D5 is the preferred internal standard for developing and validating precise LC-MS/MS methods to quantify monepantel and its major active metabolite, monepantel sulfone, in biological matrices. As evidenced by PK studies, the metabolite exhibits a 6- to 12-fold higher systemic exposure (AUC) than the parent drug in cattle and sheep [1][2]. Accurate quantification of both analytes is therefore critical. Monepantel-D5, with its >98.0 atom% D isotopic purity, provides the analytical specificity to correct for sample-to-sample matrix effects and ionization variability, enabling robust method validation for accuracy, precision, and recovery .

Regulatory Residue Control and Food Safety Monitoring Programs

Given monepantel's approved use in food-producing animals (sheep and cattle) and its demonstrated high efficacy against multi-drug resistant nematodes (96-99% FECR) [1], monitoring its residues and those of its active sulfone metabolite in edible tissues and milk is a regulatory requirement. Monepantel-D5 serves as a traceable, high-purity (>99.0% HPLC) reference standard for establishing calibration curves, performing confirmatory analysis, and ensuring method selectivity in complex tissue matrices. Its use supports compliance with Maximum Residue Limit (MRL) enforcement and import/export testing requirements, providing audit-ready traceability for regulated laboratories .

Investigating Monepantel Metabolism and Disposition in In Vitro and In Vivo Models

Monepantel undergoes extensive metabolism to its active sulfone derivative, a process that varies across species and tissues. Studies show the MNPSO₂ to monepantel AUC ratio is 12 in sheep [2] and 6 in cattle [1], while tissue distribution data reveals the parent drug concentrates in abomasal fluid contents (2000-4000 ng/g) in sheep [2]. Monepantel-D5 is an essential reagent for conducting definitive metabolism and tissue distribution studies. It enables the selective, quantitative tracking of the parent drug's disposition without interference from the structurally similar, endogenous metabolite, thereby providing the precise data required to understand the pharmacodynamic drivers of its in vivo efficacy.

Supporting Exploratory Clinical Research of Monepantel in Human Disease

Monepantel is under clinical investigation for human diseases such as Motor Neuron Disease (ALS) and treatment-refractory solid tumors, where its off-target activity (e.g., mTOR pathway inhibition) is of interest [3][4]. In such Phase I and extension studies, rigorous pharmacokinetic assessment is paramount for understanding drug exposure and safety. Monepantel-D5 is the critical analytical tool for developing and implementing the validated LC-MS/MS assays necessary to accurately quantify monepantel and its metabolites in human plasma from these clinical trials, ensuring the generation of reliable data for regulatory submissions.

Application

Selection Property

Validation Focus

LC-MS/MS method development for PK research

High isotopic purity for MS differentiation

Ion suppression correction and recovery validation

Residue analysis in food-producing animal matrices

Reference standard traceability and chromatographic purity

Calibration integrity and matrix selectivity

Metabolism and tissue distribution studies

Isotopic distinction from endogenous metabolites

Accurate parent drug quantification in complex samples

Human pharmacokinetic research in investigational settings

Validated bioanalytical method compatibility

Accuracy and precision in human plasma research matrices

• [1] Lifschitz, A., et al. (2021). Monepantel pharmaco-therapeutic evaluation in cattle: Pattern of efficacy against multidrug resistant nematodes. International Journal for Parasitology: Drugs and Drug Resistance, 15, 162-167. View Source
• [2] Lifschitz, A., et al. (2014). Accumulation of monepantel and its sulphone derivative in tissues of nematode location in sheep: Pharmacokinetic support to its excellent nematodicidal activity. Veterinary Parasitology, 201(1-2), 120-126. View Source
• [3] ClinicalTrials.gov. (2025). An Open Label Extension Study of Monepantel in Individuals With Motor Neurone Disease (Identifier: NCT06177431). View Source
• [4] Mislang, A., et al. (2020). A preliminary assessment of oral monepantel's tolerability and pharmacokinetics in individuals with treatment-refractory solid tumors. SAGE Open Medicine. View Source